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Compound of Interest

Compound Name:
2-Carboxyethyl-bromo-choline

Ester, Chloride Salt

CAS No.: 1219417-69-2

Cat. No.: B567336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following application notes and protocols for 2-Carboxyethyl-bromo-choline Ester,
Chloride Salt are provided for research purposes only. This compound is a research chemical,

and its biological effects are not extensively documented in publicly available scientific

literature. The information presented herein is based on the chemical structure of the

compound, general knowledge of the cholinergic system, and established protocols for

structurally related molecules such as choline esters and acetylcholinesterase inhibitors. It is

imperative that researchers conduct their own dose-response experiments and safety

assessments for their specific applications.

Introduction
2-Carboxyethyl-bromo-choline Ester, Chloride Salt (CAS 1219417-69-2) is a choline ester

derivative.[1][2] Choline and its esters are fundamental components of the cholinergic nervous

system, playing a crucial role in neurotransmission.[3][4] Acetylcholine, the primary

neurotransmitter of this system, is synthesized from choline and is involved in a myriad of

physiological processes, including muscle contraction, memory, and autonomic function.[5][6]

Compounds that interact with the cholinergic system, either by mimicking acetylcholine

(agonists) or by inhibiting its breakdown (acetylcholinesterase inhibitors), are valuable tools in
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neuroscience research and have therapeutic applications in various neurological and

psychiatric disorders.[7][8]

Given its structure as a choline ester, 2-Carboxyethyl-bromo-choline Ester, Chloride Salt is
hypothesized to interact with components of the cholinergic system. Its potential applications

may lie in the investigation of cholinergic receptors, the study of acetylcholinesterase activity,

and as a tool compound in drug discovery programs targeting cholinergic pathways.

Chemical Structure and Properties:

Property Value Reference

Molecular Formula C8H17BrClNO2 [9]

Molecular Weight 274.58 g/mol [9]

CAS Number 1219417-69-2 [1][2]

Appearance
White to off-white solid

(predicted)
-

Solubility
Soluble in water, ethanol, and

methanol.
[1]

Postulated Mechanism of Action
Based on its chemical structure, 2-Carboxyethyl-bromo-choline Ester, Chloride Salt may act

through one or more of the following mechanisms:

Cholinergic Receptor Agonist/Antagonist: As a choline ester, it may bind to and activate or

block muscarinic and/or nicotinic acetylcholine receptors.[4][10] The bromo- and

carboxyethyl- modifications would determine its affinity and efficacy at these receptors

compared to acetylcholine.

Acetylcholinesterase (AChE) Inhibition: The ester linkage could make it a substrate for

AChE. The bromo- group might lead to irreversible inhibition of the enzyme, similar to how

some organophosphates act.[8] Inhibition of AChE would lead to an increase in the

concentration and duration of action of acetylcholine in the synaptic cleft.[11]
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The following diagram illustrates the potential points of interaction of a cholinergic agent within

a synapse.
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Caption: Potential interactions within a cholinergic synapse.

Applications and Suggested Working
Concentrations
Due to the limited specific data on 2-Carboxyethyl-bromo-choline Ester, Chloride Salt, the

following are potential research applications and a general guide to determining working

concentrations. It is critical to perform a dose-response curve for each new application and cell

line.
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Application
General Working
Concentration Range (in
vitro)

Notes

Neurotransmitter Receptor

Studies (Agonist/Antagonist

Screening)

1 µM - 100 µM

Start with a broad range to

determine if the compound

elicits a response. Use specific

receptor antagonists to confirm

the mechanism.

Enzyme Inhibition Assays

(e.g., AChE activity)
100 nM - 50 µM

The effective concentration will

depend on the potency of

inhibition. Compare with known

AChE inhibitors like donepezil

or rivastigmine.[11][12]

Cell-Based Assays (e.g.,

neuronal cell lines)
1 µM - 100 µM

Monitor for cytotoxicity at

higher concentrations. Choline

chloride is used in cell culture

media at concentrations

ranging from 60 mg/L to 2500

mg/L (approximately 430 µM to

18 mM), suggesting that the

choline moiety itself has low

toxicity at typical experimental

concentrations.[13][14]

Experimental Protocols
Preparation of Stock Solutions

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, when handling the compound.[15][16] Handle in a well-

ventilated area.[16]

Weighing: Carefully weigh the desired amount of 2-Carboxyethyl-bromo-choline Ester,
Chloride Salt powder.
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Dissolving: Based on its predicted solubility, dissolve the compound in sterile, nuclease-free

water or a suitable buffer (e.g., PBS) to make a concentrated stock solution (e.g., 10 mM or

100 mM). Ensure complete dissolution by vortexing.

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for long-term storage. For short-term use, a 4°C storage may be

appropriate, but stability should be verified.

General Protocol for Determining Working
Concentration in Cell Culture
This protocol provides a framework for assessing the effect of the compound on a cellular

phenotype of interest (e.g., cell viability, neurite outgrowth, calcium signaling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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